Cas no 61111-00-0 (Bicyclo[4.2.0]octane-2,3-dione)
61111-00-0 structure
Product Name:Bicyclo[4.2.0]octane-2,3-dione
CAS No:61111-00-0
MF:C8H10O2
MW:138.163802623749
CID:491603
PubChem ID:71399280
Update Time:2025-04-19
Bicyclo[4.2.0]octane-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[4.2.0]octane-2,3-dione
- bicyclo[4.2.0]octane-4,5-dione
- 61111-00-0
- DTXSID10820650
-
- Inchi: 1S/C8H10O2/c9-7-4-2-5-1-3-6(5)8(7)10/h5-6H,1-4H2
- InChI Key: DOAKMUZQCDKKPE-UHFFFAOYSA-N
- SMILES: O=C1C(CCC2CCC21)=O
Computed Properties
- Exact Mass: 138.0681
- Monoisotopic Mass: 138.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Bicyclo[4.2.0]octane-2,3-dione Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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